Cas no 62848-42-4 ([1-(3-methylphenyl)-5-oxo-2-thioxoimidazolidin-4-yl]acetic acid)

• Product name: [1-(3-methylphenyl)-5-oxo-2-thioxoimidazolidin-4-yl]acetic acid
• CAS No: 62848-42-4
• MF: C₁₂H₁₂N₂O₃S
• Molecular Weight: 264.30028
• CID: 1641031
• PubChem ID: 3033216

[1-(3-methylphenyl)-5-oxo-2-thioxoimidazolidin-4-yl]acetic acid Properties

Names and Identifiers

• [1-(3-methylphenyl)-5-oxo-2-thioxoimidazolidin-4-yl]acetic acid
• 2-[1-(3-methylphenyl)-5-oxo-2-sulfanylideneimidazolidin-4-yl]acetic acid
• DTXSID60978554
• 4-IMIDAZOLIDINEACETIC ACID, 1-(3-METHYLPHENYL)-5-OXO-2-THIOXO-
• BRN 0922983
• 62848-42-4
• [1-(3-Methylphenyl)-5-oxo-2-sulfanyl-4,5-dihydro-1H-imidazol-4-yl]acetic acid
• 1-(3-Methylphenyl)-5-oxo-2-thioxo-4-imidazolidineacetic acid

• Inchi： InChI=1S/C12H12N2O3S/c1-7-3-2-4-8(5-7)14-11(17)9(6-10(15)16)13-12(14)18/h2-5,9H,6H2,1H3,(H,13,18)(H,15,16)
• InChIKey： QSTPDWWTURJSNV-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)N2C(=O)C(NC2=S)CC(=O)O

Computed Properties

• 精确分子量: 264.05696
• 同位素质量: 264.056863
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 4
• 重原子数量: 18
• 可旋转化学键数量: 3
• 复杂度: 386
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 1.2
• 拓扑分子极性表面积: 102

Experimental Properties

• Density: 1.45
• Boiling Point: 462.8°C at 760 mmHg
• 闪点: 233.7°C
• Refractive Index: 1.685
• PSA: 69.64